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Compound Name: S
methylisonicotinaldehyde
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-6-methylisonicotinaldehyde is a substituted pyridine derivative with potential
applications as a versatile intermediate in organic synthesis, particularly in the development of
novel pharmaceutical compounds and other fine chemicals. The presence of a bromine atom, a
methyl group, and an aldehyde functional group on the isonicotinaldehyde scaffold provides
multiple reaction sites for molecular elaboration. A thorough understanding of its physical
properties is crucial for its effective use in research and development, including reaction
design, process scale-up, and formulation.

This technical guide provides a summary of the available physicochemical data for 2-Bromo-6-
methylisonicotinaldehyde. Due to the limited availability of experimentally determined
properties for this specific compound in publicly accessible literature, this guide also includes
data for structurally related compounds to provide valuable estimations. Furthermore,
standardized experimental protocols for determining key physical properties are detailed to
enable researchers to ascertain these values in-house.

Core Physical Properties

The fundamental physical properties of a compound are essential for its handling,
characterization, and application in chemical synthesis.
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General Information

Property Value Source
CAS Number 1060805-89-1 [11[2]
Molecular Formula C7HeBrNO [1]
Molecular Weight 200.03 g/mol [1]
Appearance NOT[ explicitl.)/ stated, likely a

solid or liquid
Purity >97% (commercially available)  [1]
Storage 4°C, stored under nitrogen [1]

Quantitative Physical Data

Direct experimental data for the melting point, boiling point, and density of 2-Bromo-6-
methylisonicotinaldehyde are not readily available in the surveyed literature. However, data
from structurally analogous compounds can offer useful approximations.

2-Bromo-6-

methylisonicotinal 2-Bromo-3- 2-Bromo-6-
Property dehyde methylpyridine (for methylbenzoic acid

(Predicted/Estimate comparison) (for comparison)

d)

. . i Not applicable (liquid
Melting Point (°C) Data not available 108-112
at room temp.)

Boiling Point (°C) Data not available 216-221 Not applicable (solid)
Density (g/mL) Data not available 1.54-1.55 Data not available
Solubility Data not available Data not available Data not available

Note: The provided data for related compounds are for estimation purposes only and may not
accurately reflect the properties of 2-Bromo-6-methylisonicotinaldehyde.
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Experimental Protocols

For researchers requiring precise physical data, the following standard experimental protocols
can be employed.

Determination of Melting Point

The melting point is a critical indicator of a solid compound's purity.[3][4][5]

Principle: A small, finely powdered sample of the compound is heated slowly, and the
temperature range over which the solid transitions to a liquid is observed.[3]

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)[6]

Capillary tubes (sealed at one end)[6]

Thermometer

Mortar and pestle

Procedure:

Ensure the sample is dry and finely powdered using a mortar and pestle.

e Pack a small amount of the sample into a capillary tube to a height of 2-3 mm by tapping the
sealed end on a hard surface.

o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the sample rapidly to a temperature approximately 10-15°C below the expected melting
point.

o Decrease the heating rate to 1-2°C per minute to allow for accurate temperature reading.

o Record the temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire sample becomes a clear liquid (T2).

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8250814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The melting point range is reported as T1-T2. For a pure compound, this range is typically
narrow (0.5-2°C).[7]

Determination of Boiling Point

The boiling point is a key characteristic of a liquid compound.[8][9][10][11]
Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure. A common laboratory method involves observing the

temperature at which a rapid stream of bubbles emerges from a capillary tube submerged in
the heated liquid.[12]

Apparatus:

Thiele tube or other suitable heating bath[12]

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

Place a small amount (0.5-1 mL) of the liquid sample into a small test tube.
 Invert a capillary tube (sealed end up) and place it into the test tube containing the sample.

o Attach the test tube to a thermometer and immerse them in a Thiele tube filled with a high-
boiling point liquid (e.g., mineral oil).

e Heat the side arm of the Thiele tube gently and slowly.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.
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e Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[12]

Determination of Density

Density is the mass per unit volume of a substance.[13][14]

Principle: The density of a liquid can be determined by accurately measuring the mass of a
known volume of the substance.[14]

Apparatus:

e Pycnometer or a volumetric flask (e.g., 1 mL or 5 mL)
e Analytical balance

e Thermometer

Procedure:

Carefully clean and dry a pycnometer or small volumetric flask.
o Weigh the empty, dry flask on an analytical balance (m1).

« Fill the flask with the liquid sample up to the calibration mark, ensuring there are no air
bubbles.

e Weigh the flask with the sample (m2).

e Record the temperature of the sample.

e The mass of the sample ism =m2 - m1.

e The volume of the sample is the calibrated volume of the flask (V).

o Calculate the density (p) using the formula: p = m/V.
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Determination of Solubility

Solubility provides insights into the polarity of a molecule and is crucial for reaction solvent
selection and purification methods like crystallization and extraction.[15][16][17][18][19]

Principle: A small, known amount of the solute is added to a known volume of a solvent, and
the mixture is observed for dissolution.

Apparatus:

e Small test tubes

e Vortex mixer or shaker
o Graduated pipettes

Procedure:

Place a small, measured amount of 2-Bromo-6-methylisonicotinaldehyde (e.g., 10 mg)
into a series of test tubes.

e To each test tube, add a measured volume (e.g., 1 mL) of a different solvent (e.g., water,
ethanol, methanol, acetone, toluene, hexane, dichloromethane, diethyl ether).

o Agitate the mixtures vigorously for a set period (e.g., 1-2 minutes) at a controlled
temperature (e.g., room temperature).

 Visually inspect each tube to determine if the solid has completely dissolved.

« Solubility can be qualitatively described as soluble, partially soluble, or insoluble. For
quantitative analysis, the saturated solution can be analyzed to determine the concentration
of the dissolved solute.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key physical properties of 2-Bromo-6-methylisonicotinaldehyde.
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Workflow for Physical Property Determination of 2-Bromo-6-methylisonicotinaldehyde
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:

Gurify the Compound (e.g., by chromatography or crystallizationa
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Caption: A flowchart illustrating the logical progression for obtaining and characterizing the
physical properties of 2-Bromo-6-methylisonicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8250814#physical-properties-of-2-bromo-6-
methylisonicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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